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Compound of Interest

Compound Name: Difurfurylideneacetone

CAS No.: 886-77-1

Cat. No.: B1227266

Get Quote

Difurfurylideneacetone (DIFA), systematically known as (1E,4E)-1,5-di(furan-2-yl)penta-1,4-

dien-3-one, is a symmetrical α,β-unsaturated ketone characterized by a central carbonyl group

conjugated with two furan rings.[1][2] This extended π-electron system is the source of its

characteristic color—typically an orange-brown to red-brown crystalline powder—and its

potential utility in pharmaceutical and material science applications.[3][4] As an analog of the

well-studied dibenzylideneacetone (DBA), DIFA is of growing interest for its potential anti-

inflammatory and antioxidant properties.[3]

For researchers, scientists, and drug development professionals, a thorough understanding of

a compound's solubility is not merely academic; it is a foundational pillar of its practical

application. Solubility dictates the choice of solvents for synthesis and purification, impacts

reaction kinetics, governs the feasibility of formulation strategies, and is a critical determinant of

bioavailability. This guide provides a comprehensive overview of the solubility characteristics of

difurfurylideneacetone, offers a framework for solvent selection, and presents a definitive

protocol for its experimental determination.

Section 1: Theoretical Framework for Solubility
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The principle of "like dissolves like" is the cornerstone of solubility prediction. This axiom

suggests that a solute will dissolve best in a solvent that shares similar intermolecular forces.

The molecular structure of difurfurylideneacetone (Figure 1) provides key insights into its

expected behavior.

Polarity and Hydrogen Bonding: The molecule possesses a central ketone group (C=O),

which is a polar moiety and can act as a hydrogen bond acceptor. The two furan rings

contain oxygen heteroatoms, contributing to the molecule's overall polarity and offering

additional sites for hydrogen bonding.

π-π Interactions: The extended conjugated system of double bonds and aromatic furan rings

allows for significant van der Waals forces, specifically π-π stacking, with aromatic or

unsaturated solvents.

Molecular Shape and Size: DIFA is a relatively planar and rigid molecule, which can facilitate

efficient packing in a crystal lattice, potentially lowering its solubility.

A useful rule of thumb in solvent selection is that solvents containing functional groups similar

to the solute are often effective.[5] Given DIFA's ketone functionality, solvents like acetone or

other ketones are logical starting points for solubility screening.

Figure 1: Chemical Structure of Difurfurylideneacetone
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1. Preparation
Add excess DIFA to solvent in a sealed vial.

2. Equilibration
Agitate at constant temperature

(≥ 24 hours).

3. Sampling
Withdraw supernatant with syringe.

4. Filtration
Filter through 0.22 µm syringe filter

to remove all solids.

5. Dilution
Accurately dilute filtrate to fall

within analytical range.

6. Analysis
Quantify concentration using a

calibrated instrument (e.g., HPLC, UV-Vis).

7. Calculation
Calculate original concentration using

the dilution factor.

Click to download full resolution via product page

Caption: Shake-flask method workflow for determining equilibrium solubility.

Conclusion and Future Directions
While a definitive public database of quantitative solubility for difurfurylideneacetone remains

to be compiled, a strong predictive framework can be established based on fundamental
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chemical principles and comparative analysis with its structural analog, dibenzylideneacetone.

DIFA is insoluble in water but is expected to be soluble in a range of common organic solvents,

particularly polar aprotic solvents like acetone and chloroform. [3][6][7] The lack of published

quantitative data represents a clear opportunity for future research. The robust, self-validating

experimental protocol detailed in this guide provides a clear pathway for researchers to

generate this critical data. Such information will be invaluable for accelerating the development

of difurfurylideneacetone from a promising chemical entity into a well-characterized

compound with tangible applications in drug delivery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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